
acetamidoxime synthetic utility comparison
other amidoximes

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Acetamidoxime

CAS No.: 22059-22-9

Cat. No.: S627693

Get Quote

Acetamidoxime: Properties and Synthesis

The following table summarizes the key identifiers and physical properties of acetamidoxime, which is the

simplest alkyl-substituted amidoxime [1] [2].

Property Description / Value

CAS RN 22059-22-9 [1]

Molecular Formula C₂H₆N₂O [1]

Molecular Weight 74.08 g/mol [1]

Physical State White to almost white powder to crystal [1]

Melting Point 138 °C [1]

Purity >97.0% (GC) [1]

Solubility Soluble in methanol [1]
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Synthetic Protocol for Amidoximes The most common and general method for synthesizing amidoximes,

including acetamidoxime, is the reaction of a nitrile with hydroxylamine [2]. While a specific procedure for

acetamidoxime was not detailed in the results, the general workflow is consistent.

The diagram below illustrates this standard synthetic pathway and the primary biological mechanism that

makes amidoximes therapeutically interesting: their ability to release Nitric Oxide (NO), a key signaling

molecule in the cardiovascular system [2].

Nitrile

Amidoxime

Reaction

Hydroxylamine

Reaction

CYP450

In vivo Oxidation

NO

Releases

Amide

Forms

Click to download full resolution via product page

Diagram 1: General synthesis of amidoximes from nitriles and their subsequent bioactivation to release

Nitric Oxide (NO).

Biological Utility and Broader Applications

Amidoximes are a versatile class of compounds with several promising biological activities. The table below

outlines their key roles and provides experimental context.
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Utility/Activity Experimental Evidence & Context

Nitric Oxide (NO)
Donation

Oxidation catalyzed by enzymes like Cytochrome P450 (CYP450) releases
NO, leading to vasodilation and blood pressure reduction [2].

Antibacterial Agents Newly synthesized amidoximes and derivatives show activity against
pathogenic E. coli strains, potentially as substitutes for common antibiotics

[3].

Versatile Synthetic
Intermediates

Used as building blocks for heterocyclic compounds; acetamidoxime is cited

as a useful reagent for constructing these complex structures [1].

Prodrugs for Amidines Can be reduced in vivo by enzymes (amidoxime reducing component) to

amidines, which possess antimicrobial and antiprotozoal activities [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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